Cas no 107-88-0 (butane-1,3-diol)

• Product Name: butane-1,3-diol
• CAS No: 107-88-0
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• MDL: MFCD00004554
• CID: 35455
• PubChem ID: 7896
• Update Time: 2025-10-12

butane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol
• (+/-)-1,3-Butylene glycol
• Butanediol
• (+/-)-1,3-Butanediol
• (±)-1,3-Butanediol
• 1,3-Butanediol [for Biochemical Research]
• 1,3-BUTANEDIOL GR
• Bis(2-ethylhexyl)maleate
• Butylene glycol
• (-)-1,3-Butanediol
• 1,3-Butylene glycol
• 1,3-Dihydroxybutane
• MethyltriMethylene glycol
• β-Butylene glycol
• (RS)-1,3-Butanediol
• (?à)-Butane-1,3-diol
• 1-Methyl-1,3-propanediol
• 13BGK
• 3-Hydroxy-1-butanol
• DL-1,3-Butanediol
• Jeechem Bugl
• NSC 402145
• b-Butylene glycol
• Butane-1,3-diol
• butane-1,
• butane-1,3-
• 1,3-butylene
• 3-Butanediol
• 1,3-Butandiol
• 1,3-Butaneiol
• 1,3-Butanodiol
• BUTAN-1,3-DIOL
• 1,3-Butyleneglycol
• BD
• 1.3-Butylene Glycol
• beta-Butylene glycol
• 1,3 Butylene glycol
• 1,3-Butylenglykol
• (RS)-1,3-Butandiol
• .beta.-Butylene glycol
• Caswell No. 128GG
• 1,3-Butandiol [German]
• 1,3-butane diol
• 1,3-Butylenglykol [German]
• BUTANEDIOL,1,3-
• NSC6966
• PUPZLCDOIYMW
• PUPZLCDOIYMWBV-UHFFFAOYSA
• (±)-1,3-Butanediol 99%, SuperDry, Water≤50 ppm (by K.F.)
• (±)-1,3-Butanediol 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• 1,3 BUTYLENE GLYCOL [FHFI]
• ( inverted exclamation markA)-1,3-Butanediol
• 1,3 -butanediol
• F8880-3340
• SY049450
• Q161496
• 1.3-butanediol
• NCGC00247900-02
• NS00008159
• 1,3-Butanediol, (S)-
• DTXSID8026773
• ShiZhenTaiYiTang Moxibustion Patch
• 1,3-BUTANEDIOL [HSDB]
• Tox21_202408
• DB14110
• 1,3 BUTYLENE GLYCOL, (+/-)-
• 3XUS85K0RA
• NSC-402145
• 1,3-BUTYLENE GLYCOL [MI]
• 1,3-butanediol, DL-
• HSDB 153
• UNII-3XUS85K0RA
• 3CE SUPER SLIM PEN EYE LINER LIGHT BROWN
• BRN 1731276
• EC 203-529-7
• 1,3-Butanediol, (R)-
• B3770
• LingLongJiuHuo Linglong Moxibustion Wormwood Moxibustion Patch
• Tox21_300085
• LingLongJiuHuo Linglong Moxibustion
• NCGC00253944-01
• 3CE SUPER SLIM PEN EYE LINER BURGUNDY BROWN
• 1,3-Butanediol 100 microg/mL in Acetonitrile
• (+/-)-1,3-Butanediol, Vetec(TM) reagent grade, 98%
• Herbal Moxibustion
• D10695
• CAS-107-88-0
• 1,3-BUTANDIOL [WHO-DD]
• F82621
• 3CE SUPER SLIM PEN EYE LINER BROWN
• racemic 1,3-butanediol
• (+/-) 1,3 butandiol
• (+/-)-1,3-Butanediol, ReagentPlus(R), >=99.0%
• Butylene glycol (NF)
• 1,3 BUTYLENE GLYCOL, (+/-)
• QIZHOUGUAI Chinese medicine patch
• CHEBI:52683
• 1,3-Butanediol, (.+/-.)-
• NCGC00247900-01
• C20335
• CS-0115644
• J-002028
• SB44659
• EINECS 203-529-7
• DTXCID306773
• 1,3-BUTYLENE GLYCOL [FCC]
• SB83779
• R-butane-1,3-diol
• Butylene Glycol (Butane-1,3-diol)
• BUTANEDIOL,3-
• BUTYLENE GLYCOL (II)
• EN300-19320
• Butane-1,3-diol, United States Pharmacopeia (USP) Reference Standard
• NSC402145
• DB-011642
• (+/-)-1,3-Butanediol, SAJ first grade, >=98.0%
• 107-88-0
• SB44648
• CHEMBL3186475
• NSC-6966
• SY051259
• Chinese medicine patch
• (.+/-.)-1,3-Butanediol
• (S)-(+)-1,3-butane diol
• NCGC00259957-01
• (+/-)-1,3-butandiol
• AKOS000119043
• B0679
• DB-000434
• HY-77490A
• (R)-1,3-butanediol
• BUTYLENE GLYCOL [II]
• BUTANE-1,3-DIOL (USP-RS)
• BUTANE-1,3-DIOL [USP-RS]
• (+/-)-1,3-Butanediol, analytical standard
• acmeros Lubricant X0026F3541
• STL483070
• (+/-)-1,3-Butanediol, anhydrous, >=99%
• 0-01-00-00477 (Beilstein Handbook Reference)
• MFCD00004554
• BBL037424
• (+/-)-1,3-Butanediol, ReagentPlus(R), 99.5%
• 55251-78-0
• AI3-11077
• MFCD00064278
• (S)-(+)-1,3-Butylene Glycol
• 3CE SUPER SLIM PEN EYE LINER BLACK
• WLN: QY1 & 2Q
• Natural Oriental Herb Care
• butane-1,3-diol

• MDL： MFCD00004554
• Inchi： 1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
• InChI Key： PUPZLCDOIYMWBV-UHFFFAOYSA-N
• SMILES： OC(C)CCO
• BRN： 1731276

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Colorless viscous liquid with bitter and sweet taste.
• Density: 1.005 g/mL at 25 °C(lit.)
• Melting Point: -54 °C
• Boiling Point: 203-204 °C(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.44(lit.)
• PH: 6.1 (500g/l, H2O, 20℃)
• Solubility: >500g/lMiscible
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Flammable. Hygroscopic - protect from air and moisture. Incompatible with strong oxidizing agents.
• PSA: 40.46000
• LogP: -0.25040
• Merck: 1567
• Vapor Pressure: 0.06 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• FEMA: 2842
• Solubility: It is miscible with water, ethanol, acetone, butanone and dibutyl benzoate. Insoluble in aliphatic hydrocarbons, benzene, toluene, carbon tetrachloride, phenol, 2-aminoethanol, mineral oil, cottonseed oil, etc.

butane-1,3-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319,H413
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：EK0440000
• Safety Term：S24/25
• TSCA：Yes
• Explosive Limit：1.9-12.6%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents

Additional information on butane-1,3-diol

Recent Advances in the Applications of Butane-1,3-diol (CAS 107-88-0) in Chemical, Biological, and Pharmaceutical Research

Butane-1,3-diol (CAS 107-88-0), a versatile four-carbon diol, has garnered significant attention in recent years due to its wide-ranging applications in chemical, biological, and pharmaceutical fields. This research briefing synthesizes the latest findings on its synthesis, properties, and emerging uses, with particular emphasis on its role as a green solvent, precursor for biopolymers, and potential therapeutic agent.

A 2023 study published in Green Chemistry demonstrated butane-1,3-diol's superior performance as a sustainable solvent for enzymatic reactions, achieving 92% conversion efficiency in lipase-catalyzed esterification while maintaining enzyme stability over 15 reaction cycles. The compound's balanced hydrophilicity (logP -0.85) and low toxicity (LD50 > 2000 mg/kg in rats) make it particularly suitable for biocatalytic processes in pharmaceutical intermediate synthesis.

In polymer science, researchers at MIT (2024) developed a novel polyurethane variant using butane-1,3-diol as a chain extender, resulting in materials with 40% improved tensile strength and enhanced biodegradability compared to conventional analogs. Nuclear magnetic resonance (NMR) studies revealed that the 1,3-configuration promotes more regular polymer chain packing, explaining the mechanical property improvements.

Pharmaceutical applications have seen breakthrough developments, with a recent Nature Communications paper (2024) reporting butane-1,3-diol derivatives as potent histone deacetylase (HDAC) inhibitors. The lead compound BD-103, featuring a butane-1,3-diol backbone, showed selective inhibition of HDAC6 (IC50 = 3.2 nM) with 100-fold selectivity over other isoforms, demonstrating promising antitumor activity in xenograft models of multiple myeloma.

Metabolic engineering advances have enabled microbial production of butane-1,3-diol at industrial scales. A 2024 metabolic engineering study achieved titers of 128 g/L in engineered E. coli through optimization of the threonine bypass pathway and NADH cofactor balancing. This biological production route reduces energy consumption by 60% compared to traditional chemical synthesis from acetaldehyde.

Emerging safety data from comprehensive toxicological assessments (2023-2024) confirm butane-1,3-diol's favorable profile, with no observed adverse effects at doses below 500 mg/kg/day in chronic rodent studies. Its rapid metabolism to β-hydroxybutyrate suggests potential applications in ketogenic therapies, with ongoing clinical trials investigating its use in neurological disorders.

The compound's unique physicochemical properties - including its boiling point (207°C), complete water miscibility, and ability to form stable hydrogen bonds - continue to inspire novel applications. Recent work has explored its use as a cryoprotectant for cell preservation (achieving 85% viability post-thawing) and as a component in topical drug delivery systems, where it enhances skin permeation of hydrophobic actives by 2-3 fold.

Future research directions highlighted in recent reviews focus on expanding butane-1,3-diol's utility in chiral synthesis (as a building block for stereoselective transformations) and further development of its derivatives as bioactive molecules. The compound's dual functionality, sustainability profile, and demonstrated biological compatibility position it as a key platform chemical for green pharmaceutical manufacturing in the coming decade.